[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[2-(2-methylprop-2-enoxy)phenyl]methanone

• IUPAC Name: [(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[2-(2-methylprop-2-enoxy)phenyl]methanone
• InChI: InChI=1S/C17H22N2O4S/c1-12(2)9-23-16-6-4-3-5-13(16)17(20)19-8-7-18-14-10-24(21,22)11-15(14)19/h3-6,14-15,18H,1,7-11H2,2H3/t14-,15+/m0/s1
• InChI Key: SGPAOZPIKUOTBK-LSDHHAIUSA-N
• Canonical SMILES: CC(=C)COC1=CC=CC=C1C(=O)N2CCNC3C2CS(=O)(=O)C3
• Isomeric SMILES: CC(=C)COC1=CC=CC=C1C(=O)N2CCN[C@@H]3[C@H]2CS(=O)(=O)C3
• Molecular Formula: C17H22N2O4S
• Molecular Weight: 350.4 g/mol

Description

[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[2-(2-methylprop-2-enoxy)phenyl]methanone is a complex organic compound with a unique structure that combines a thieno[3,4-b]pyrazine core with a phenylmethanone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[2-(2-methylprop-2-enoxy)phenyl]methanone typically involves multi-step organic reactions. The process begins with the preparation of the thieno[3,4-b]pyrazine core, which is then functionalized to introduce the phenylmethanone group. Common reagents used in these reactions include various oxidizing and reducing agents, as well as catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[2-(2-methylprop-2-enoxy)phenyl]methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. Reaction conditions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction may produce more saturated derivatives.

Scientific Research Applications

[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[2-(2-methylprop-2-enoxy)phenyl]methanone has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where its unique structure may offer advantages over existing drugs.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of other valuable chemicals.

Mechanism of Action

The mechanism of action of [(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[2-(2-methylprop-2-enoxy)phenyl]methanone involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved are the subject of ongoing research.

Comparison with Similar Compounds

[(4aS,7aR)-6,6-dioxo-2,3,4a,5,7,7a-hexahydro-1H-thieno[3,4-b]pyrazin-4-yl]-[2-(2-methylprop-2-enoxy)phenyl]methanone can be compared with other similar compounds, such as:

Thieno[3,4-b]pyrazine derivatives: These compounds share the same core structure but may have different functional groups attached, leading to variations in their chemical and biological properties.

Phenylmethanone derivatives: Compounds with a phenylmethanone moiety but different core structures can also be compared to highlight the unique features of this compound.